Cas no 18633-03-9 (6-methyl-5,8-Quinolinedione)

• Product Name: 6-methyl-5,8-Quinolinedione
• CAS No: 18633-03-9
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 1108193
• PubChem ID: 12300225
• Update Time: 2025-11-02

6-methyl-5,8-Quinolinedione Chemical and Physical Properties

Names and Identifiers

• 6-methyl-5,8-Quinolinedione
• 18633-03-9
• SCHEMBL21469198
• EN300-8123561
• 6-methyl-5,8-dihydroquinoline-5,8-dione

• Inchi： 1S/C10H7NO2/c1-6-5-8(12)9-7(10(6)13)3-2-4-11-9/h2-5H,1H3
• InChI Key： XXQAHBXLRFWCTG-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC(C2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 173.047678466g/mol
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline quinones

Additional information on 6-methyl-5,8-Quinolinedione

Comprehensive Overview of 6-methyl-5,8-Quinolinedione (CAS No. 18633-03-9): Structural Properties, Applications, and Cutting-Edge Research Developments

6-methyl-5,8-Quinolinedione (CAS No. 18633-03-9) is a versatile organic compound with a unique structural framework that has garnered significant attention in the fields of medicinal chemistry, materials science, and analytical biochemistry. This compound, characterized by its quinolinedione core with a methyl substituent at the 6-position, exhibits a combination of chemical stability and functional versatility that makes it a valuable scaffold for diverse applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced its utility, particularly in the development of novel pharmaceutical agents and advanced functional materials.

The chemical structure of 6-methyl-5,8-Quinolinedione consists of a six-membered pyridine ring fused to a five-membered cyclopentadienone ring, forming a highly conjugated system that contributes to its electronic and optical properties. This structural feature is critical for its role as a building block in the synthesis of quinolinedione-derived compounds, which have been extensively studied for their potential in drug discovery. The methyl group at the 6-position not only influences the compound's solubility and reactivity but also modulates its interactions with biological targets, a factor that has been leveraged in the design of targeted therapeutics.

Recent studies have highlighted the biological activity of 6-methyl-5,8-Quinolinedione and its derivatives in various disease models. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated that quinolinedione-based compounds exhibit potent antioxidant and anti-inflammatory properties, which are attributed to their ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory signaling pathways. These findings have sparked renewed interest in the methyl-substituted variants, as the methyl group may enhance the compound's lipophilicity and cellular permeability, thereby improving its bioavailability and therapeutic efficacy.

In the realm of materials science, 6-methyl-5,8-Quinolinedione has been explored as a precursor for the synthesis of conjugated polymers and fluorescent dyes. A 2022 study published in Advanced Materials reported the development of quinolinedione-based polymers with tunable emission wavelengths, which have potential applications in organic light-emitting diodes (OLEDs) and bioimaging technologies. The methyl substitution at the 6-position was found to fine-tune the electronic properties of these polymers, enabling precise control over their optical behavior. This research underscores the importance of structure-activity relationships in the design of functional materials.

The synthetic accessibility of 6-methyl-5,8-Quinolinedione has also been a focus of recent research. Traditional methods for synthesizing quinolinedione derivatives often involve harsh reaction conditions or the use of toxic reagents. However, a 2024 study in Organic Letters described a novel mild and efficient synthetic route utilizing microwave-assisted catalysis, which significantly reduces reaction times and energy consumption. This advancement not only improves the scalability of 6-methyl-5,8-Quinolinedione synthesis but also aligns with the principles of green chemistry, making it a more sustainable option for industrial applications.

Another emerging area of research involves the use of 6-methyl-5,8-Quinolinedione as a fluorescent probe for monitoring biological processes. A 2023 paper in ACS Sensors demonstrated that derivatives of this compound can be functionalized to detect specific biomolecules, such as metal ions or thiol-containing compounds. The quinolinedione core acts as a fluorophore, while the methyl group serves as a site for conjugation with targeting ligands. This dual functionality allows for the development of highly sensitive and selective biosensors, which have applications in disease diagnostics and environmental monitoring.

Computational studies have also played a pivotal role in elucidating the reactivity patterns of 6-methyl-5,8-Quinolinedione. Density functional theory (DFT) calculations published in Chemical Science in 2023 revealed that the methyl substituent stabilizes the transition states in key reactions, such as Diels-Alder cycloadditions. This stabilization effect has been exploited to develop enantioselective synthetic methods, where the quinolinedione scaffold acts as a chiral auxiliary. These findings have opened new avenues for the asymmetric synthesis of complex molecules, including pharmaceuticals and natural product analogs.

Looking ahead, the versatile chemistry of 6-methyl-5,8-Quinolinedione is expected to drive further innovations across multiple disciplines. In the pharmaceutical industry, it may serve as a lead compound for the development of targeted therapies against cancer and neurodegenerative diseases. In the field of nanotechnology, its role as a building block for self-assembling nanostructures is being investigated. Additionally, its optical properties are being harnessed for the next generation of photonic materials, which could revolutionize display technologies and data storage systems.

In conclusion, 6-methyl-5,8-Quinolinedione (CAS No. 18633-03-9) stands as a testament to the power of molecular design in enabling multifunctional applications. Its unique structural features, combined with recent breakthroughs in synthetic and computational chemistry, have positioned it as a key player in the advancement of modern science and technology. As research continues to uncover new dimensions of its potential, 6-methyl-5,8-Quinolinedione is poised to remain at the forefront of interdisciplinary innovation.